Cas no 1825989-19-2 (4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester)

4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester is a purine derivative featuring a tert-butyl carbamate-protected piperazine moiety and a 4-methoxybenzyl group at the N9 position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of biologically active molecules, such as kinase inhibitors or nucleoside analogs. The tert-butyl ester group enhances solubility and facilitates further functionalization, while the methoxybenzyl substituent provides stability during synthetic transformations. Its well-defined structure and purity make it suitable for research applications in medicinal chemistry and drug discovery. The compound is typically handled under controlled conditions to ensure optimal reactivity and shelf life.

4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester structure

1825989-19-2 structure

Product Name:4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester

CAS No:1825989-19-2

MF:C₂₂H₂₈N₆O₃

MW:424.496124267578

CID:5793308

Update Time:2025-10-20

4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- 4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester
- 1-Piperazinecarboxylic acid, 4-[9-[(4-methoxyphenyl)methyl]-9H-purin-6-yl]-, 1,1-dimethylethyl ester
- Inchi： 1S/C22H28N6O3/c1-22(2,3)31-21(29)27-11-9-26(10-12-27)19-18-20(24-14-23-19)28(15-25-18)13-16-5-7-17(30-4)8-6-16/h5-8,14-15H,9-13H2,1-4H3
- InChI Key： DBQGOHLZNIUHIW-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=C3C(=NC=N2)N(CC2=CC=C(OC)C=C2)C=N3)CC1

Experimental Properties

Density: 1.28±0.1 g/cm3(Predicted)
Boiling Point: 615.7±65.0 °C(Predicted)
pka: 6.76±0.10(Predicted)

4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1292436-50mg	4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester	1825989-19-2	95%	50mg	$240	2024-07-28
eNovation Chemicals LLC	Y1292436-100mg	4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester	1825989-19-2	95%	100mg	$340	2024-07-28
eNovation Chemicals LLC	Y1292436-250mg	4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester	1825989-19-2	95%	250mg	$555	2024-07-28
eNovation Chemicals LLC	Y1292436-100mg	4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester	1825989-19-2	95%	100mg	$340	2025-02-25
eNovation Chemicals LLC	Y1292436-50mg	4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester	1825989-19-2	95%	50mg	$240	2025-02-25
eNovation Chemicals LLC	Y1292436-250mg	4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester	1825989-19-2	95%	250mg	$555	2025-02-25
eNovation Chemicals LLC	Y1292436-100mg	4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester	1825989-19-2	95%	100mg	$340	2025-02-28
eNovation Chemicals LLC	Y1292436-50mg	4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester	1825989-19-2	95%	50mg	$240	2025-02-28
eNovation Chemicals LLC	Y1292436-250mg	4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester	1825989-19-2	95%	250mg	$555	2025-02-28

4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester Related Literature

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Additional information on 4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1825989-19-2)

The compound 4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1825989-19-2) is a specialized purine derivative with significant potential in pharmaceutical research and drug development. Its unique structure, featuring a purine core modified with a 4-methoxybenzyl group and a tert-butyl ester-functionalized piperazine, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in targeting kinase inhibitors and GPCR modulators, which are hot topics in oncology and neurology.

In recent years, the demand for high-purity intermediates like 4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester has surged, driven by advancements in precision medicine and small-molecule therapeutics. This compound's piperazine moiety enhances solubility and bioavailability, critical factors in drug design. Additionally, its tert-butyl ester group offers synthetic flexibility, enabling further derivatization for structure-activity relationship (SAR) studies. These attributes align with current trends in AI-driven drug discovery, where computational models prioritize modular scaffolds for rapid optimization.

The synthesis of CAS No. 1825989-19-2 typically involves multi-step organic reactions, including N-alkylation of purines and carbamate formation. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure quality control, addressing the growing industry focus on CMC (Chemistry, Manufacturing, and Controls) compliance. As biotech startups and academic labs explore fragment-based drug design, this compound’s balanced lipophilicity and hydrogen-bonding capacity make it a promising candidate for hit-to-lead campaigns.

From a commercial perspective, 4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester is often sourced for custom synthesis projects. Suppliers emphasize GMP-like standards to meet regulatory requirements for preclinical studies. Its applications extend to proteolysis-targeting chimeras (PROTACs), a revolutionary approach in degrading disease-causing proteins. This connection to targeted protein degradation—a trending topic in PubMed and patent filings—further elevates its scientific appeal.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling under fume hoods and storage at controlled temperatures (-20°C) are recommended to preserve stability. The compound’s molecular weight (412.47 g/mol) and logP values are frequently queried in cheminformatics databases, reflecting its utility in QSAR modeling.

In summary, CAS No. 1825989-19-2 represents a versatile tool for modern drug discovery, bridging medicinal chemistry and biotechnology. Its alignment with cutting-edge research areas—such as covalent inhibitors and allosteric modulators—ensures sustained interest from both academia and industry. For detailed protocols or sourcing inquiries, consulting specialized chemical catalogs or contract research organizations (CROs) is advised.